Cas no 1213324-32-3 ((1R)-1-(1H-indol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(1H-indol-5-yl)ethan-1-amine
• CAS No: 1213324-32-3
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5949964
• PubChem ID: 40558642
• Update Time: 2025-10-29

(1R)-1-(1H-indol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine, α-methyl-, (αR)-
• (1R)-1-(1H-indol-5-yl)ethan-1-amine
• 1213324-32-3
• EN300-1826920

• Inchi： 1S/C10H12N2/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-7,12H,11H2,1H3/t7-/m1/s1
• InChI Key： IRGHGODKKCDIFK-SSDOTTSWSA-N
• SMILES： N1C2=C(C=C([C@@H](C)N)C=C2)C=C1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 327.2±17.0 °C(Predicted)
• pka: 17.31±0.30(Predicted)

Additional information on (1R)-1-(1H-indol-5-yl)ethan-1-amine

Introduction to (1R)-1-(1H-indol-5-yl)ethan-1-amine (CAS No. 1213324-32-3)

The compound (1R)-1-(1H-indol-5-yl)ethan-1-amine, identified by its CAS number 1213324-32-3, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the indole derivatives, a class of molecules known for their diverse biological activities and pharmaceutical applications. The structural features of this compound, particularly the presence of an indole ring and an amine functional group, make it a valuable scaffold for drug discovery and development.

In recent years, there has been a growing interest in indole derivatives due to their potential therapeutic effects. The indole moiety is a common structural element found in many natural products and bioactive compounds. Its aromatic system and the presence of nitrogen atoms contribute to its unique chemical and biological properties. The amine group in (1R)-1-(1H-indol-5-yl)ethan-1-amine further enhances its reactivity and binding capabilities, making it a versatile building block for medicinal chemistry.

One of the most compelling aspects of this compound is its role in the development of novel pharmaceutical agents. Researchers have been exploring its potential in various therapeutic areas, including oncology, neurology, and inflammation. The indole derivative has shown promise in preclinical studies as a modulator of key biological pathways. For instance, it has been investigated for its ability to interact with enzymes and receptors involved in cell signaling and proliferation.

The stereochemistry of the compound, specifically the (1R) configuration, is crucial for its biological activity. Chirality plays a significant role in the pharmacological properties of molecules, and the (1R) configuration of (1R)-1-(1H-indol-5-yl)ethan-1-amine contributes to its unique interactions with biological targets. This stereochemical specificity is often a critical factor in determining the efficacy and safety of a drug candidate.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for indole derivatives like (1R)-1-(1H-indol-5-yl)ethan-1-amine. These improvements have facilitated further exploration of its pharmacological potential. Techniques such as asymmetric synthesis and catalytic transformations have been employed to enhance yield and purity, making it more feasible for large-scale applications in drug development.

In addition to its therapeutic applications, this compound has also been studied for its potential role in chemical biology research. Its unique structure allows researchers to probe into the mechanisms of various biological processes. By understanding how it interacts with cellular components, scientists can gain insights into disease pathways and develop more targeted interventions.

The indole derivative has been particularly noted for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have suggested that compounds like (1R)-1-(1H-indol-5-yl)ethan-1-amine can modulate inflammatory pathways by interacting with key mediators such as cytokines and enzymes.

Another area where this compound shows promise is in the treatment of neurological disorders. The brain's complex chemistry makes it a challenging target for drug development, but indole derivatives offer a promising approach due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Research is ongoing to explore their potential in conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The development of new pharmaceuticals often involves a multi-disciplinary approach, combining insights from chemistry, biology, pharmacology, and clinical research. The study of compounds like (1R)-1-(1H-indol-5-yl)ethan-1-amine exemplifies this collaborative effort. By integrating knowledge from various scientific fields, researchers can accelerate the discovery and development of novel therapeutic agents.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The continued investigation of indole derivatives like (1R)-1-(1H-indol-5-yl)ethan-1-amine holds great promise for addressing unmet medical needs. Future research will likely focus on optimizing their pharmacological profiles and exploring new therapeutic applications.